Cas no 45302-46-3 (2-Butenedioic acid(2E)-, monodocosyl ester)

• Product Name: 2-Butenedioic acid(2E)-, monodocosyl ester
• CAS No: 45302-46-3
• MF: C₂₆H₄₈O₄
• MW: 424.656929016113
• CID: 332674
• PubChem ID: 6452026
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, monodocosyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, monodocosyl ester
• docosyl hydrogen fumarate
• NS00057616
• SCHEMBL2831203
• 45302-46-3
• DTXSID101310865
• Docosyl (2E)-2-butenedioate
• EINECS 256-228-8

• Inchi： 1S/C26H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-30-26(29)23-22-25(27)28/h22-23H,2-21,24H2,1H3,(H,27,28)/b23-22+
• InChI Key： RMLKCUDDJZHVOL-GHVJWSGMSA-N
• SMILES： O(C(/C=C/C(=O)O)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 424.35526001g/mol
• Monoisotopic Mass: 424.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 24
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 63.6Ų